Cas no 337957-59-2 (1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile aromatic aldehyde with a pyrazole core, commonly used as an intermediate in organic synthesis. Its structural features, including the reactive formyl group and methyl-substituted phenyl ring, make it valuable for constructing heterocyclic compounds, pharmaceuticals, and agrochemicals. The compound offers high purity and stability for precise synthetic applications.
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde structure
337957-59-2 structure
Product Name:1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
CAS No:337957-59-2
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD03426978
CID:852391
PubChem ID:329782051
Update Time:2025-06-17

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(p-Tolyl)-1H-pyrazole-4-carbaldehyde
    • 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 1-(4-methylphenyl)-
    • 1-p-Tolyl-1H-pyrazole-4-carbaldehyde
    • 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
    • 1-(4-methylphenyl)pyrazole-4-carbaldehyde
    • SCHEMBL18586388
    • p-methylphenyl-1h-pyrazole-4-carbaldehyde
    • AS-5917
    • W18878
    • 337957-59-2
    • DTXSID30356163
    • MFCD03426978
    • 1-p-Tolyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • AKOS000195020
    • SY317221
    • ALBB-028438
    • AN-979/40988993
    • 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD03426978
    • Inchi： 1S/C11H10N2O/c1-9-2-4-11(5-3-9)13-7-10(8-14)6-12-13/h2-8H,1H3
    • InChI Key： LFWZUGUMUQRWIU-UHFFFAOYSA-N
    • SMILES： O=CC1C=NN(C=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.99320

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0801-1 G
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%
1g
 ¥ 468.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0801-5 G
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%
5g
 ¥ 1,425.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0801-10 G
1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%
10g
 ¥ 2,369.00 2021-05-07
Fluorochem
058632-1g
1-p-Tolyl-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%
1g
 ￡173.00 2022-03-01
Fluorochem
058632-5g
1-p-Tolyl-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%
5g
 ￡576.00 2022-03-01
Chemenu
CM188019-1g
1-p-Tolyl-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%+
1g
 $97 2023-02-02
Chemenu
CM188019-5g
1-p-Tolyl-1H-pyrazole-4-carbaldehyde
 337957-59-2 95%+
5g
 $337 2023-02-02
Apollo Scientific
OR346440-500mg
1-p-Tolyl-1H-pyrazole-4-carboxaldehyde
 337957-59-2 95+%
500mg
 £140.00 2025-02-20
Apollo Scientific
OR346440-1g
1-p-Tolyl-1H-pyrazole-4-carboxaldehyde
 337957-59-2 95+%
1g
 £202.00 2025-02-20
Apollo Scientific
OR346440-5g
1-p-Tolyl-1H-pyrazole-4-carboxaldehyde
 337957-59-2 95+%
5g
 £735.00 2025-02-20

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Production Method

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Related Literature

337957-59-2 (1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde) Related Products

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